Cas no 1864057-25-9 (1-(3-Methoxyphenyl)butan-1-amine hydrochloride)

• Product Name: 1-(3-Methoxyphenyl)butan-1-amine hydrochloride
• CAS No: 1864057-25-9
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD28126397
• CID: 5140866
• PubChem ID: 86262891
• Update Time: 2025-07-19

1-(3-Methoxyphenyl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHOXYPHENYL)BUTAN-1-AMINE HYDROCHLORIDE
• 1-(3-methoxyphenyl)butan-1-amine hydrochloride
• 1-(3-methoxyphenyl)butan-1-amine;hydrochloride
• F2167-1937
• CS-0497690
• AKOS026747568
• 1864057-25-9
• F84238
• 1-(3-methoxyphenyl)butan-1-aminehydrochloride
• EN300-241012
• 1-(3-Methoxyphenyl)butan-1-amine hydrochloride

• MDL： MFCD28126397
• Inchi： 1S/C11H17NO.ClH/c1-3-5-11(12)9-6-4-7-10(8-9)13-2;/h4,6-8,11H,3,5,12H2,1-2H3;1H
• InChI Key： WTFMETJJVZLOCO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(OC)C=1)(N)CCC.Cl

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-Methoxyphenyl)butan-1-amine hydrochloride

Research Brief on 1-(3-Methoxyphenyl)butan-1-amine hydrochloride (CAS: 1864057-25-9): Recent Advances and Applications

1-(3-Methoxyphenyl)butan-1-amine hydrochloride (CAS: 1864057-25-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a bioactive molecule, particularly in the context of neurological disorders and pain management. This research brief aims to summarize the latest findings regarding its pharmacological properties, synthesis methods, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's affinity for serotonin and dopamine receptors, suggesting its potential as a modulator of neurotransmitter systems. The research highlighted its structural similarity to known psychoactive compounds, which may explain its observed effects in preclinical models. The study employed molecular docking simulations and in vitro binding assays to characterize its interactions with target receptors.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 1-(3-Methoxyphenyl)butan-1-amine hydrochloride. A novel catalytic reduction method using palladium on carbon (Pd/C) was reported in Organic Process Research & Development, achieving a 92% yield with minimal byproducts. This improvement in synthetic methodology could facilitate larger-scale production for further pharmacological testing.

Pharmacokinetic studies conducted in rodent models have demonstrated favorable absorption and distribution profiles, with the compound showing good blood-brain barrier penetration. However, metabolism studies indicate rapid hepatic clearance, suggesting the need for structural modifications to improve its half-life. These findings were presented at the 2024 American Chemical Society National Meeting.

Potential therapeutic applications are being explored in several areas. Early-stage research indicates possible efficacy in neuropathic pain models, with mechanisms involving modulation of TRPV1 channels. Additionally, its structural features make it a candidate for development as an antidepressant or anxiolytic agent, though extensive safety profiling remains to be completed.

Ongoing research is investigating the compound's structure-activity relationships through systematic analog synthesis. Preliminary results suggest that modifications to the methoxy group position or the amine moiety could significantly alter receptor binding profiles. These studies may lead to more selective and potent derivatives with improved therapeutic indices.

In conclusion, 1-(3-Methoxyphenyl)butan-1-amine hydrochloride represents a promising scaffold for further drug development. While current research has established its basic pharmacological properties, additional studies are needed to fully characterize its therapeutic potential and safety profile. The compound's versatility and relatively simple synthesis make it an attractive candidate for continued investigation in multiple therapeutic areas.